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For Researchers, Scientists, and Drug Development Professionals

Introduction
Copper tripeptide-3, which includes variants like GHK-Cu (Glycyl-L-Histidyl-L-Lysine-Cu) and

AHK-Cu (Alanine-L-Histidyl-L-Lysine-Cu), is a well-documented bioactive peptide with a high

affinity for copper ions.[1][2][3][4] It is recognized for its role in tissue regeneration, wound

healing, anti-inflammatory processes, and stimulation of collagen synthesis.[1] These

properties make it a molecule of significant interest for in vitro research in fields such as

dermatology, regenerative medicine, and cosmetology. Proper solubilization and handling are

critical to ensure the peptide's stability and bioactivity for reliable and reproducible experimental

outcomes. This document provides detailed application notes and protocols for the

solubilization and use of Copper tripeptide-3 in in vitro experiments.

Data Presentation: Solubility of Copper Tripeptide-3
The solubility of Copper tripeptide-3 is a critical factor for preparing stock solutions for in vitro

studies. The following table summarizes the quantitative solubility data for Copper tripeptide-3
(specifically noted as AHK-Cu in one source) in common laboratory solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Reference

Water (H₂O) ≥ 43.75 mg/mL ≥ 105.19 mM
Saturation point

was not reached.

DMSO 4.38 mg/mL 10.53 mM

Requires

sonication for

dissolution.

Note: The molecular weight of AHK-Cu is 415.93 g/mol .

Experimental Protocols
Storage and Handling of Lyophilized Powder
Proper storage of lyophilized Copper tripeptide-3 is essential to maintain its integrity and

bioactivity.

Long-term Storage: For long-term storage (months to years), the lyophilized powder should

be stored at -20°C or -80°C in a sealed container, protected from light and moisture.

Short-term Storage: For short-term storage (days to weeks), refrigeration at 4°C is

acceptable.

Handling: Before opening, allow the vial to equilibrate to room temperature to prevent

moisture condensation. Handle the powder in a clean, dry environment.

Protocol for Preparation of Stock Solutions
This protocol outlines the steps for preparing a sterile stock solution of Copper tripeptide-3 for

use in cell culture experiments.

Materials:

Lyophilized Copper tripeptide-3 powder
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Sterile, endotoxin-free water (e.g., cell culture grade water, WFI) or sterile phosphate-

buffered saline (PBS)

Sterile conical tubes (1.5 mL or 15 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Vortex mixer

Ultrasonic bath (if using DMSO)

Procedure:

Calculate the required volume of solvent: Based on the desired stock solution concentration

and the mass of the peptide in the vial, calculate the volume of solvent needed. For example,

to prepare a 10 mM stock solution from 10 mg of AHK-Cu (MW: 415.93 g/mol ), you would

need approximately 2.4 mL of solvent.

Solvent Selection: For most cell culture applications, sterile, endotoxin-free water is the

recommended solvent due to its high solubility and biocompatibility. If DMSO is required, be

mindful of its potential cytotoxicity at higher concentrations in your specific cell line.

Reconstitution:

Carefully add the calculated volume of sterile water or PBS to the vial containing the

lyophilized peptide.

Gently swirl the vial to dissolve the powder. Avoid vigorous shaking to prevent peptide

degradation.

If the peptide does not dissolve completely, gentle vortexing for a few seconds can be

applied. For DMSO, sonication may be necessary to achieve full dissolution.

Sterilization: To ensure sterility for cell culture use, filter the reconstituted stock solution

through a 0.22 µm syringe filter into a sterile conical tube. This step is crucial to prevent

microbial contamination of your experiments.
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Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This prevents repeated freeze-thaw cycles which can degrade the peptide.

Aqueous Solutions: Store aliquots at -20°C for short-term use (up to 1 month) or -80°C for

long-term storage (up to 6 months).

DMSO Solutions: Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months.

In Vitro Experimental Guidelines
Copper tripeptide-3 is typically used in in vitro models at concentrations ranging from

nanomolar (nM) to micromolar (µM). The optimal concentration will depend on the cell type and

the specific biological endpoint being investigated.

Example Experimental Setup (Dermal Fibroblasts):

Cell Seeding: Plate human dermal fibroblasts at a suitable density in a multi-well plate and

allow them to adhere overnight.

Treatment Preparation: Prepare working concentrations of Copper tripeptide-3 by diluting

the stock solution in the appropriate cell culture medium. For example, to achieve a final

concentration of 10 µM in 1 mL of medium, add 1 µL of a 10 mM stock solution.

Treatment: Replace the existing medium with the medium containing the desired

concentrations of Copper tripeptide-3 (e.g., 10 pM - 100 µM). Include a vehicle control

(medium with the same amount of solvent used for the stock solution).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Analysis: Assess cellular responses such as:

Cell Proliferation and Viability: Using assays like MTT, WST-1, or cell counting. Studies

have shown increased growth and viability of dermal fibroblasts with Copper tripeptide-3
treatment.
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Collagen Production: Quantify collagen type I production via ELISA or Western blot.

Copper tripeptide-3 has been shown to stimulate collagen formation.

Gene Expression Analysis: Use qRT-PCR to measure the expression of genes related to

extracellular matrix remodeling (e.g., MMPs, TIMPs), growth factors (e.g., VEGF, TGF-β),

and apoptosis (e.g., Bcl-2, Bax).

Mandatory Visualizations
Experimental Workflow: Solubilization of Copper
Tripeptide-3

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15138804?utm_src=pdf-body
https://www.benchchem.com/product/b15138804?utm_src=pdf-body
https://www.benchchem.com/product/b15138804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage

Stock Solution Preparation

Stock Storage

Application

Lyophilized GHK-Cu
(-20°C or -80°C)

Reconstitute in
Sterile Water/PBS

Equilibrate to RT

Sterile Filter
(0.22 µm)

Aliquot into
Single-Use Volumes

Store Aliquots
(-20°C or -80°C)

Dilute to Working
Concentration in Media

Treat Cells in Culture

Click to download full resolution via product page

Caption: Workflow for preparing Copper tripeptide-3 stock solutions.
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Signaling Pathways Influenced by Copper Tripeptide-3

Extracellular Matrix Remodeling Growth Factor Modulation Apoptosis Regulation

Copper Tripeptide-3
(GHK-Cu/AHK-Cu)

Collagen Synthesis ↑ Elastin Synthesis ↑ MMPs ↓ TIMPs ↑ VEGF ↑ TGF-β ↓ Bcl-2 ↑ Bax ↓

Apoptosis ↓

Click to download full resolution via product page

Caption: Key signaling pathways modulated by Copper tripeptide-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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